Cas no 52225-20-4 (dl-a-Tocopherol Acetate)

Technical Introduction: dl-α-Tocopherol Acetate dl-α-Tocopherol Acetate is a synthetic form of vitamin E, commonly utilized for its antioxidant properties and stability. The acetate ester enhances oxidative resistance, making it suitable for applications requiring prolonged shelf life, such as pharmaceuticals, cosmetics, and food fortification. Its lipophilic nature ensures compatibility with lipid-based formulations. As a racemic mixture, it provides cost-effective functionality compared to natural isomers. Widely recognized for its role in protecting cells from oxidative stress, it is often incorporated into topical products for skin protection or oral supplements. The compound’s stability under heat and light further supports its use in industrial and nutritional applications.
dl-a-Tocopherol Acetate structure
dl-a-Tocopherol Acetate structure
Product Name:dl-a-Tocopherol Acetate
CAS No:52225-20-4
MF:C31H52O3
MW:472.742790222168
MDL:MFCD00072042
CID:369001
PubChem ID:2117
Update Time:2025-06-13

dl-a-Tocopherol Acetate Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-6-ol,3,4-dihydro-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-,6-acetate, (2R)-rel-
    • DL-Alpha-Tocopherol Acetate PH Eur
    • D-ALPHA-TOCOPHERYL ACETATE, 700IU POWDER
    • dl-α-Tocopherol Acetate
    • Vitamin E acetate
    • DL-alpha-Tocopheryl acetate
    • dl-Vitamin E acetate
    • dl-alpha-Tocopherol acetate
    • alpha-Tocopherol acetate
    • { "\"0\"": "dl-Vitamin E acetate" }
    • { "\"1\"": " dl-alpha-Tocopherol acetate" }
    • { "\"2\"": " dl-alpha-Tocopheryl acetate" }
    • { "\"3\"": " alpha-Tocopherol acetate" }
    • A-Tocopherol acetate
    • NS00076549
    • Spectrum2_000743
    • (2R,4'R,8'R)-.alpha.-Tocopheryl acetate
    • d-Vitamin E acetate
    • Pharmakon1600-00310040
    • CCG-40138
    • DTXSID20859032
    • SR-05000001545-4
    • D-alpha -tocopheryl acetate
    • AB00051899_06
    • SBI-0051262.P003
    • alpha -tocopheryl acetate
    • DL-.ALPHA.-TOCOPHEROL ACETATE [MI]
    • CHEMBL247481
    • Tocopheryl acetate, dl-.alpha.
    • HMS3373K10
    • 2,5,7,8-Tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydro-2H-chromen-6-yl acetate #
    • Rovimix E 50SD
    • O-Acetyl-alpha-tocopherol
    • MLS001333082
    • ALL-RAC-ALPHA-TOCOPHERYL ACETATE [FCC]
    • Spectrum_000257
    • .alpha.-tocopherol acetate, dl-
    • HMS1923I05
    • HMS502I05
    • vitamin E acetate, ((2R*(4R*,8R*))-(+-))-isomer
    • D-alpha -tocopherol acetate
    • HSCI1_000393
    • BRD-A61850409-001-10-7
    • Rovimix E 50
    • NSC755840
    • Spectrum5_000547
    • .alpha.-tocopheryl acetate, dl-
    • Alpha-tocopheryl acetate, dl-
    • (+)-alpha -tocopheryl acetate
    • KBio3_002317
    • Tocopheryl acetate
    • T0252
    • E81691
    • vitamin E acetate, (2R-(2R*(4R*,8R*)))-isomer
    • KBioSS_000737
    • KBio2_000737
    • OptoVit E
    • CCRIS 6054
    • NCGC00095255-01
    • NCGC00095255-05
    • all-rac-alpha-Tocopheryl acetate; all-rac-2,5,7,8-Tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydro-2H-1-benzopyran-6-yl acetate
    • D-.alpha.-Tocopheryl acetate
    • 1ST1559
    • J262.912G
    • .ALPHA.-TOCOPHEROL ACETATE, DL- [II]
    • Fertilvit
    • E-vicotrat
    • DL- alpha -Tocopherol acetate
    • NCGC00095255-02
    • all-rac-alfa-tocopheryl acetate
    • Tocopherol acetate (JP15)
    • Syntopherol acetate
    • (+)-alpha -tocopherol acetate
    • [2R-[2R*(4R,8R*)]]-3,4-Dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-ol acetate
    • SDCCGMLS-0066580.P001
    • 52225-20-4
    • Acetic acid alpha-tocopherol
    • UNII-WR1WPI7EW8
    • DL-ALPHA TOCOPHERYL ACETATE [WHO-DD]
    • LS-15321
    • 3FA20801-746B-4265-AD7D-988D692C04CF
    • Q27292783
    • IDI1_000803
    • KBio2_005873
    • SR-05000001545
    • 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,5,7,8-tetramethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)-, acetate, (2R)-rel-
    • DA-62949
    • HMS2233A03
    • WR1WPI7EW8
    • AKOS015896288
    • alpha -tocopherol acetate
    • .ALPHA.-TOCOPHEROL ACETATE, DL-, DL-, DL-
    • KBio1_000803
    • DL-alpha tocopheryl acetate
    • DivK1c_000803
    • dl-a-tocopherol acetate
    • (R)-rel-2,5,7,8-Tetramethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)chroman-6-ylacetate
    • (R)-rel-2,5,7,8-Tetramethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)chroman-6-yl acetate
    • Ephynal
    • NCGC00095255-03
    • HMS2091C13
    • ( inverted exclamation markA)-
    • DA-78521
    • (2R,4'R,8'R)-alpha-Tocopherol acetate
    • SPECTRUM310040
    • SCHEMBL1007153
    • SynAC
    • (R,R,R)-.alpha.-Tocopheryl acetate
    • alpha-tochopheryl acetate
    • 2H-1-BENZOPYRAN-6-OL, 3,4-DIHYDRO-2,5,7,8-TETRAMETHYL-2-((4R,8R)-4,8,12-TRIMETHYLTRIDECYL)-, 6-ACETATE, (2R)-REL-
    • all-rac-alpha-Tocopheryl acetate
    • [2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydrochromen-6-yl] acetate
    • 7695-91-2
    • MLS001333081
    • KBioGR_002452
    • Vitamin E acetate dl-form
    • 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-, acetate,(2R*(4R*,8R*))-(+-)-
    • d,l-alpha-Tocopheryl acetate
    • (+-)-alpha-Tocopherol acetate
    • Juvela
    • SR-05000001545-1
    • Vectan (TN)
    • dl-.alpha.-Tocopherol acetate
    • (+)-.alpha.-Tocopherol acetate
    • (2R*(4R*,8R*))-(1)-3,4-Dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-benzopyran-6-yl acetate
    • Vectan
    • (+/-)-alpha-tocopherol acetate
    • NINDS_000803
    • BSPBio_003097
    • EINECS 257-757-7
    • Alpha-tocopherol acetate, dl-
    • SPBio_000726
    • HY-B1278B
    • 2,5,7,8-Tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydro-2H-chromen-6-yl acetate
    • D-.alpha.-Tocopherol acetate
    • CHEBI:182695
    • Eusovit
    • Spectrum4_001814
    • TOCOPHERYL ACETATE,DL-ALPHA [VANDF]
    • SY057051
    • (+)-.alpha.-Tocopheryl acetate
    • Spectrum3_001339
    • Tocopheryl Acetate, dl-Alpha
    • NCGC00095255-06
    • .alpha.-Tocopheryl acetate
    • 2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)chroman-6-yl acetate
    • alpha-Tocopherol acetate, all rac
    • KBio2_003305
    • .ALPHA.-TOCOPHEROL ACETATE, ALL-RACEMIC
    • dl-.alpha.-Tocopheryl acetate
    • SBI-0051262.0001
    • SMR000857224
    • DL-alpha-Tocopherylacetate (mixture of diastereomers)
    • CS-0136499
    • dl-a-Tocopherol Acetate
    • MDL: MFCD00072042
    • Inchi: 1S/C31H52O3/c1-21(2)13-10-14-22(3)15-11-16-23(4)17-12-19-31(9)20-18-28-26(7)29(33-27(8)32)24(5)25(6)30(28)34-31/h21-23H,10-20H2,1-9H3
    • InChI Key: ZAKOWWREFLAJOT-UHFFFAOYSA-N
    • SMILES: O1C2C(C)=C(C)C(=C(C)C=2CCC1(C)CCCC(C)CCCC(C)CCCC(C)C)OC(C)=O

Computed Properties

  • Exact Mass: 472.39200
  • Monoisotopic Mass: 472.392
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 14
  • Complexity: 602
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 10.8
  • Topological Polar Surface Area: 35.5A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 0.941±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: -27.5 ºC
  • Boiling Point: bp0.01 184°; bp0.025 194°; bp0.3 224°
  • Flash Point: Degrees Fahrenheit:48.2°F
    Degrees Celsius:9°C
  • Refractive Index: 1.4967 (589.3 nm 20 ºC)
  • Solubility: Insuluble (2.0E-6 g/L) (25 ºC),
  • PSA: 35.53000
  • LogP: 9.05990
  • Color/Form: 1.0 mg/mL in methanol
  • Solubility: Not available
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

dl-a-Tocopherol Acetate Security Information

  • Symbol: GHS02 GHS07
  • Signal Word:Danger
  • Hazard Statement: H225-H319
  • Warning Statement: P210-P305+P351+P338
  • Hazardous Material transportation number:UN 1648 3 / PGII
  • WGK Germany:1
  • Hazard Category Code: 11-20/21/22-36
  • Safety Instruction: 16-36/37
  • FLUKA BRAND F CODES:8-10-23
  • RTECS:GA8747000
  • Hazardous Material Identification: F Xn
  • Storage Condition:Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

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dl-a-Tocopherol Acetate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:52225-20-4)DL-ALPHA-TOCOPHEROL ACETATE
Order Number:LE3633;LE11705
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:44
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Additional information on dl-a-Tocopherol Acetate

DL-a-Tocopherol Acetate (CAS No. 52225-20-4): A Comprehensive Overview

DL-a-Tocopherol Acetate (CAS No. 52225-20-4) is a synthetic form of vitamin E, widely recognized for its potent antioxidant properties and diverse applications in the pharmaceutical, cosmetic, and nutraceutical industries. This compound is a derivative of a-tocopherol, the most biologically active form of vitamin E, and is often used as a more stable alternative due to its enhanced resistance to oxidation.

The chemical structure of DL-a-Tocopherol Acetate consists of a tocopherol backbone with an acetate ester group attached to the hydroxyl group. This modification not only improves the compound's stability but also enhances its solubility in lipids, making it an ideal ingredient for various formulations. The molecular formula of DL-a-Tocopherol Acetate is C31H52O3, and it has a molecular weight of 472.7 g/mol.

In the pharmaceutical industry, DL-a-Tocopherol Acetate is commonly used as an antioxidant to protect sensitive compounds from degradation. Its ability to scavenge free radicals and prevent lipid peroxidation makes it a valuable component in formulations designed to treat or prevent oxidative stress-related conditions. Recent studies have highlighted its potential in neurodegenerative diseases, cardiovascular disorders, and age-related macular degeneration (AMD).

A notable study published in the Journal of Neurochemistry (2021) investigated the neuroprotective effects of DL-a-Tocopherol Acetate. The researchers found that this compound significantly reduced oxidative stress and inflammation in neuronal cells exposed to oxidative insults. These findings suggest that DL-a-Tocopherol Acetate could be a promising therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In the cosmetic industry, DL-a-Tocopherol Acetate is widely used for its skin-protecting and anti-aging properties. It helps to maintain skin hydration, reduce fine lines and wrinkles, and protect against UV-induced damage. A study published in the Journals of Gerontology: Series A (2019) demonstrated that topical application of DL-a-Tocopherol Acetate improved skin elasticity and reduced signs of photoaging in human subjects.

Nutraceutical applications of DL-a-Tocopherol Acetate are also extensive. As a dietary supplement, it is often included in multivitamin formulations to support overall health and well-being. Its antioxidant properties help to neutralize free radicals, which can damage cells and contribute to chronic diseases. A meta-analysis published in the American Journal of Clinical Nutrition (2018) concluded that regular intake of vitamin E supplements, including those containing DL-a-Tocopherol Acetate, was associated with a reduced risk of cardiovascular disease.

The safety profile of DL-a-Tocopherol Acetate has been extensively studied, and it is generally recognized as safe (GRAS) by regulatory agencies such as the U.S. Food and Drug Administration (FDA). However, as with any supplement or pharmaceutical ingredient, it is important to follow recommended dosages and consult healthcare professionals before use, especially for individuals with specific health conditions or taking other medications.

In conclusion, DL-a-Tocopherol Acetate (CAS No. 52225-20-4) is a versatile and valuable compound with a wide range of applications in pharmaceuticals, cosmetics, and nutraceuticals. Its potent antioxidant properties make it an essential ingredient for protecting against oxidative stress and supporting overall health. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various fields.

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:52225-20-4)DL-ALPHA-TOCOPHEROL ACETATE
LE3633;LE11705
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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